Cas no 1857921-06-2 ({2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine)

• Product Name: {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine
• CAS No: 1857921-06-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6360494
• PubChem ID: 165866671
• Update Time: 2025-10-28

{2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1857921-06-2
• {2-[5-(methoxymethyl)furan-2-yl]ethyl}(methyl)amine
• EN300-1749582
• {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine

• Inchi： 1S/C9H15NO2/c1-10-6-5-8-3-4-9(12-8)7-11-2/h3-4,10H,5-7H2,1-2H3
• InChI Key： HDCUPHPQRSRBGF-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CCNC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.4Ų

Additional information on {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine

Introduction to {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine (CAS No. 1857921-06-2)

The compound {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine, identified by the CAS registry number 1857921-06-2, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines and features a furan ring, which is a five-membered aromatic heterocycle containing one oxygen atom. The furan ring in this molecule is substituted at the 5-position with a methoxymethyl group, and at the 2-position with an ethyl group that is further substituted with a methylamine moiety. This combination of functional groups makes the compound versatile and interesting for researchers in organic chemistry, pharmacology, and materials science.

The synthesis of {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine involves a series of carefully designed reactions. One common approach is the alkylation of a furan derivative with an appropriate alkylating agent in the presence of a base. The methoxymethyl group can be introduced via nucleophilic substitution or through the use of protected alcohols. The methylamine group is typically added via reductive amination or by direct alkylation of an amine precursor. The exact synthetic pathway depends on the starting materials and the desired regioselectivity.

Recent studies have highlighted the potential of this compound in drug discovery. The furan ring is known to exhibit significant biological activity, and its substitution pattern can greatly influence its pharmacological properties. For instance, the methoxymethyl group at the 5-position can enhance solubility and improve bioavailability, while the methylamine group can modulate receptor binding affinity. Researchers have explored its role as a lead compound in the development of new therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine has shown promise in materials science. Its unique structure allows it to act as a building block for more complex molecules, such as polymers and dendrimers. The amine functionality can participate in various polymerization reactions, making it a valuable component in the synthesis of advanced materials with tailored properties.

The toxicity profile of this compound has also been investigated in recent studies. Initial findings suggest that it exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are still needed to fully understand its safety profile. Regulatory agencies require comprehensive toxicological evaluations before this compound can be approved for use in pharmaceutical or industrial applications.

From an environmental perspective, {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine has been shown to degrade under certain conditions, reducing its persistence in ecosystems. Researchers have explored its biodegradation pathways and identified key enzymes responsible for its breakdown. These findings are crucial for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, {2-[5-(Methoxymethyl)furan-2-yl]ethyl}(methyl)amine (CAS No. 1857921-06-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover its properties and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.